Cas no 1352522-36-1 (3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol)
3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol
- 4-Pyridinethiol, 3-bromo-5-(4-morpholinylsulfonyl)-
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- Inchi: 1S/C9H11BrN2O3S2/c10-7-5-11-6-8(9(7)16)17(13,14)12-1-3-15-4-2-12/h5-6H,1-4H2,(H,11,16)
- InChI Key: AWHODBKTCXHWBI-UHFFFAOYSA-N
- SMILES: C1=NC=C(S(N2CCOCC2)(=O)=O)C(S)=C1Br
3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495933-1g |
3-Bromo-5-(morpholinosulfonyl)pyridine-4-thiol |
1352522-36-1 | 97% | 1g |
$441 | 2023-02-02 |
3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol
Research Brief on 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol (CAS: 1352522-36-1)
In recent years, the compound 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol (CAS: 1352522-36-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique sulfonyl and thiol functional groups, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The morpholine sulfonyl moiety, in particular, is known to enhance the pharmacokinetic properties of drug candidates, making this compound a valuable scaffold for drug discovery.
Recent studies have focused on the synthetic applications and biological activities of 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol. For instance, a 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a versatile building block for the development of kinase inhibitors. The bromo and thiol groups present in the molecule allow for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. Researchers have successfully utilized this compound to synthesize derivatives with potent inhibitory effects on specific protein kinases implicated in cancer and inflammatory diseases.
Another area of interest is the compound's potential as a modulator of sulfur-containing enzymes. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol exhibits selective binding to cysteine residues in enzymatic active sites, suggesting its utility in targeting thiol-dependent metabolic pathways. This property is particularly relevant for the design of enzyme inhibitors aimed at treating metabolic disorders and infectious diseases.
From a synthetic chemistry perspective, advancements in the scalable production of 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol have been reported. A 2024 patent application detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. This development is critical for ensuring the compound's availability for large-scale drug discovery efforts and preclinical studies.
In conclusion, 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol (CAS: 1352522-36-1) represents a multifaceted tool in modern drug discovery. Its structural features enable diverse chemical modifications, and its biological activities make it a promising candidate for further investigation. Ongoing research is expected to uncover additional applications, particularly in the realms of targeted therapy and enzyme inhibition. Future studies should focus on elucidating its mechanism of action and optimizing its derivatives for clinical development.
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